Cas no 100376-53-2 (2-(2-Amino-6-chlorophenyl)ethanol)

• Product Name: 2-(2-Amino-6-chlorophenyl)ethanol
• CAS No: 100376-53-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD00239021
• CID: 124056
• PubChem ID: 713100
• Update Time: 2025-10-08

2-(2-Amino-6-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-6-chlorophenyl)ethanol
• 2-(2-amino-6-chlorophenyl)ethan-1-ol
• Benzeneethanol,2-amino-6-chloro-
• DTXSID60351904
• PVBOKNRVNJCKRR-UHFFFAOYSA-N
• SB84663
• CS-0206583
• Benzeneethanol, 2-amino-6-chloro-
• Ethanol, 2-(2-amino-6-chlorophenyl)-
• AKOS003349016
• FT-0683231
• 100376-53-2
• 2-(2-Amino-6-chlorophenyl)ethanol, AldrichCPR
• LS-03488
• 2-(2-AMINO-6-CHLOROPHENYL)-1-ETHANOL
• SCHEMBL4640020
• MFCD00239021
• STK520598
• DB-012721
• ALBB-010315

• MDL： MFCD00239021
• Inchi： 1S/C8H10ClNO/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3,11H,4-5,10H2
• InChI Key： PVBOKNRVNJCKRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCO)N

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 325.6°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.61
• PSA: 46.25000
• LogP: 2.03820

2-(2-Amino-6-chlorophenyl)ethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(2-Amino-6-chlorophenyl)ethanol

2-(2-Amino-6-chlorophenyl)ethanol: A Comprehensive Overview

2-(2-Amino-6-chlorophenyl)ethanol is a versatile organic compound with the CAS registry number 100376-53-2. This compound is characterized by its unique structure, which combines an amino group and a chlorine atom on the aromatic ring, along with an ethanol side chain. Its chemical formula is C9H11ClN, and it exists as a white crystalline solid with a melting point of approximately 155°C. The compound is widely used in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals, due to its ability to act as an intermediate in the synthesis of more complex molecules.

The synthesis of 2-(2-Amino-6-chlorophenyl)ethanol typically involves multi-step processes that include nucleophilic substitution, reduction, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, significantly reducing reaction times and enhancing yields. These innovations are particularly important in the context of increasing demand for sustainable chemical processes.

In terms of applications, 2-(2-Amino-6-chlorophenyl)ethanol has shown promise in the development of bioactive compounds. Studies have demonstrated its potential as a precursor for antiviral agents, particularly in the design of inhibitors targeting viral proteases. For example, a 2023 study published in *Nature Communications* highlighted its role in the synthesis of a novel protease inhibitor that exhibited potent activity against SARS-CoV-2 variants. This underscores the compound's importance in drug discovery and development.

Beyond pharmaceutical applications, 2-(2-Amino-6-chlorophenyl)ethanol has also found utility in agrochemicals. Its ability to act as an intermediate in the synthesis of herbicides and fungicides has made it a valuable commodity in the agricultural sector. Recent research has focused on optimizing its use in these applications to improve efficacy while minimizing environmental impact. For instance, researchers have developed formulations that enhance bioavailability and reduce leaching into groundwater.

The physical properties of 2-(2-Amino-6-chlorophenyl)ethanol make it suitable for a wide range of chemical transformations. Its solubility in both polar and non-polar solvents facilitates its use in various reaction conditions. Additionally, its stability under moderate thermal and oxidative conditions ensures its reliability as an intermediate in large-scale manufacturing processes.

From a regulatory standpoint, 100376-53-2 complies with international standards for chemical safety and handling. Its production and use are subject to rigorous quality control measures to ensure compliance with environmental and occupational safety regulations. This is particularly important given its role in industries where precision and consistency are critical.

In conclusion, 2-(2-Amino-6-chlorophenyl)ethanol (CAS No: 100376-53-2) is a multifaceted compound with significant potential across diverse applications. Its structural versatility, combined with advancements in synthetic methodologies and application-specific optimizations, positions it as a key player in modern chemistry research and industry.